Cas no 1820579-77-8 ((2R,4S)-2-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride)

• Product Name: (2R,4S)-2-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
• CAS No: 1820579-77-8
• MDL: MFCD31567014
• CID: 4620120
• PubChem ID: 119057119
• Update Time: 2025-10-28

(2R,4S)-2-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-2-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride

• MDL： MFCD31567014

Additional information on (2R,4S)-2-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride

Comprehensive Overview of (2R,4S)-2-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride (CAS No. 1820579-77-8)

The compound (2R,4S)-2-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride (CAS No. 1820579-77-8) is a chiral benzopyran derivative with significant potential in pharmaceutical research and development. Its unique stereochemistry and structural features make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) drug discovery, particularly in targeting neurotransmitter receptors and enzyme modulation.

One of the most searched questions in AI-driven drug discovery platforms is how chiral compounds like (2R,4S)-2-methyl-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride can improve drug selectivity and reduce side effects. This aligns with the growing demand for precision medicine, where enantiomerically pure compounds play a critical role. The hydrochloride salt form enhances solubility, a key factor in oral bioavailability optimization, a hot topic in pharmacokinetic studies.

From a synthetic chemistry perspective, the benzopyran scaffold in this compound is structurally versatile. It serves as a core template for designing GPCR-targeted therapeutics, a trending area in biotech innovation. Recent publications highlight its relevance in developing allosteric modulators, addressing frequent search queries about "next-generation drug mechanisms." The methyl group at the 2-position introduces steric effects that influence molecular docking outcomes, a frequent subject in computational chemistry forums.

Analytical characterization of CAS No. 1820579-77-8 typically involves advanced techniques like chiral HPLC and X-ray crystallography, reflecting industry standards for enantiomeric purity verification. These methods answer common quality control questions in pharmaceutical manufacturing communities. Stability studies under various pH conditions—often discussed in formulation science webinars—demonstrate its robustness as a synthetic building block.

The dihydrobenzopyran structure shares pharmacophoric features with several FDA-approved drugs, making it a subject of structure-activity relationship (SAR) investigations. Patent databases reveal its utility in protease inhibitor designs, connecting to trending searches about "viral treatment strategies." Its amine functionality allows for diverse derivatization pathways, crucial for medicinal chemistry optimization workflows.

In ADMET prediction models, this compound shows favorable blood-brain barrier permeability metrics, explaining its prominence in neuropharmacology research. These properties align with frequent queries about "CNS drug delivery challenges" in scientific search engines. The hydrochloride counterion also addresses formulation concerns raised in preclinical development discussions regarding salt selection criteria.

Emerging applications in fluorescent probes development utilize the benzopyran core's photophysical properties, responding to growing interest in diagnostic imaging agents. The stereospecific (2R,4S) configuration enables studies on chiral recognition in biological systems—a key topic in chemical biology symposia. These multidimensional applications position CAS No. 1820579-77-8 as a compound bridging multiple translational research domains.

Recent advances in continuous flow chemistry have improved synthetic routes to this molecule, addressing industrial scalability questions in process chemistry forums. Its crystalline properties facilitate purification—a critical consideration in GMP-compliant synthesis workflows. These practical aspects complement theoretical discussions about "green chemistry approaches" to heterocyclic compound production.

The compound's relevance extends to fragment-based drug design (FBDD), where its moderate molecular weight makes it ideal for hit-to-lead optimization. This connects to frequent searches about "small molecule drug discovery strategies." Its hydrogen bonding capacity and lipophilic balance exemplify desirable traits discussed in molecular property webinars, further enhancing its scientific appeal.